Cas no 17159-42-1 (3-Pyridineethanol, b,b-dimethyl-a-3-pyridinyl-)

• Product name: 3-Pyridineethanol, b,b-dimethyl-a-3-pyridinyl-
• CAS No: 17159-42-1
• MF: C₁₄H₁₆N₂O
• MW: 228.28964
• CID: 146197
• PubChem ID: 161210

3-Pyridineethanol, b,b-dimethyl-a-3-pyridinyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridineethanol, b,b-dimethyl-a-3-pyridinyl-
• 2-methyl-1,2-dipyridin-3-ylpropan-1-ol
• METYRAPOL
• 2-Methyl-1,2-bis(3-pyridyl)-1-propanol
• 2-methyl-1,2-di(pyridin-3-yl)propan-1-ol
• SU-5236
• Metrapol
• Reduced metyrapone
• Metyrapol (racemic mixture)
• 2-Methyl-1,2-bis(3-pyridinyl)-1-propanol
• CHEMBL933
• BDBM50028160
• A904438
• DTXSID10938007
• METYRAPOL (MPOL)
• 2-Methyl-1,2-di-pyridin-3-yl-propan-1-ol
• 17159-42-1
• CHEBI:172467
• AKOS030241945

• Inchi： InChI=1S/C14H16N2O/c1-14(2,12-6-4-8-16-10-12)13(17)11-5-3-7-15-9-11/h3-10,13,17H,1-2H3
• InChI Key： DDFNHFXLQJLFSX-UHFFFAOYSA-N
• SMILES： CC(C)(C1=CN=CC=C1)C(C2=CN=CC=C2)O

Computed Properties

• Exact Mass: 228.12638
• Monoisotopic Mass: 228.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46A^2

Experimental Properties

• Density: 1.132
• Boiling Point: 373.2°C at 760 mmHg
• Flash Point: 179.5°C
• Refractive Index: 1.577
• PSA: 46.01

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives